2-(4-(2,3,4,5,6-pentamethylphenylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[4-[(2,3,4,5,6-pentamethylphenyl)sulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C21H25F3N2O3S/c1-12-13(2)15(4)20(16(5)14(12)3)30(28,29)26-18-8-6-17(7-9-18)10-19(27)25-11-21(22,23)24/h6-9,26H,10-11H2,1-5H3,(H,25,27)
• InChI Key: DZKCUJILEYDVDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F)C)C
• Molecular Formula: C21H25F3N2O3S
• Molecular Weight: 442.5 g/mol

Description

2-(4-(2,3,4,5,6-pentamethylphenylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C21H25F3N2O3S and its molecular weight is 442.5. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Sulfonamides and Trifluoroethyl Compounds

Structure-Activity Relationships in Drug Design

Sulfonamides, such as those studied by Stec et al. (2011) in their work on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, highlight the importance of sulfonamide groups in medicinal chemistry for improving metabolic stability and in vitro potency (Stec et al., 2011). This suggests that the sulfonamido linkage in the queried compound could play a crucial role in its biological activity, potentially making it a candidate for therapeutic drug development.

Electrophilic Fluorination Agents

Research by Banks et al. (1996) on N-halogeno compounds, specifically perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], provides insight into the use of fluorinated compounds in electrophilic fluorination reactions (Banks et al., 1996). The presence of a trifluoroethyl group in the compound of interest suggests potential utility in synthetic chemistry as a fluorinating agent or in the development of fluorine-containing pharmaceuticals.

Antimicrobial and Antiviral Research

The study by Fahim and Ismael (2021) on antimalarial sulfonamides as COVID-19 drugs using computational calculations and molecular docking study demonstrates the potential of sulfonamide derivatives in antimicrobial and antiviral research (Fahim & Ismael, 2021). This indicates that compounds with sulfonamide functionality, such as the one , may be explored for their antimicrobial and antiviral properties.

Organic Synthesis and Material Science

Alonso et al. (2008) discuss the use of 3,5-bis(trifluoromethyl)phenyl sulfones in the Julia–Kocienski synthesis, showcasing the relevance of trifluoromethyl groups in facilitating chemical reactions and synthesizing complex organic molecules (Alonso et al., 2008). This suggests that the trifluoroethyl group in the target compound could confer unique reactivity, making it a valuable tool in organic synthesis.